Cas no 2320825-69-0 (4-{1-(3-chloro-4-methoxybenzenesulfonyl)piperidin-4-ylmethoxy}-6-methylpyrimidine)

• Product Name: 4-{1-(3-chloro-4-methoxybenzenesulfonyl)piperidin-4-ylmethoxy}-6-methylpyrimidine
• CAS No: 2320825-69-0
• MF: C₁₈H₂₂ClN₃O₄S
• MW: 411.902982234955
• CID: 5327663
• Update Time: 2025-05-25

4-{1-(3-chloro-4-methoxybenzenesulfonyl)piperidin-4-ylmethoxy}-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-((1-((3-chloro-4-methoxyphenyl)sulfonyl)piperidin-4-yl)methoxy)-6-methylpyrimidine
• 4-[[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]-6-methylpyrimidine
• 4-{1-(3-chloro-4-methoxybenzenesulfonyl)piperidin-4-ylmethoxy}-6-methylpyrimidine

• Inchi： 1S/C18H22ClN3O4S/c1-13-9-18(21-12-20-13)26-11-14-5-7-22(8-6-14)27(23,24)15-3-4-17(25-2)16(19)10-15/h3-4,9-10,12,14H,5-8,11H2,1-2H3
• InChI Key： VDHKOSCLDJLVPI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCC(COC2C=C(C)N=CN=2)CC1)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 565
• XLogP3: 3.1
• Topological Polar Surface Area: 90

Additional information on 4-{1-(3-chloro-4-methoxybenzenesulfonyl)piperidin-4-ylmethoxy}-6-methylpyrimidine

4-{1-(3-chloro-4-methoxybenzenesulfonyl)piperidin-4-ylmethoxy}-6-methylpyrimidine: A Comprehensive Overview

The compound 4-{1-(3-chloro-4-methoxybenzenesulfonyl)piperidin-4-ylmethoxy}-6-methylpyrimidine, with CAS No. 2320825-69-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a pyrimidine ring system, a piperidine moiety, and a benzenesulfonamide group. The combination of these structural elements contributes to its unique pharmacological properties and potential applications in drug development.

The pyrimidine ring, a six-membered aromatic heterocycle with two nitrogen atoms, serves as the core structure of this compound. Pyrimidines are well-known for their role in nucleic acids and are frequently used as scaffolds in drug design due to their ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). The substitution pattern on the pyrimidine ring, particularly the methoxy group at position 6 and the methoxy-piperidine group at position 4, plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties.

The piperidine moiety, a six-membered saturated ring containing one nitrogen atom, is attached to the pyrimidine ring via a methylene group. Piperidines are commonly found in bioactive molecules due to their ability to form hydrogen bonds and their flexibility, which allows for diverse interactions with biological targets. In this compound, the piperidine ring is further substituted with a benzenesulfonamide group at position 1. The benzenesulfonamide group is a sulfonamide derivative of benzene, which is known for its stability and ability to enhance solubility and bioavailability.

The benzenesulfonamide group in this compound is substituted with chlorine at position 3 and methoxy at position 4. These substituents not only influence the electronic properties of the aromatic ring but also contribute to the overall hydrophilicity of the molecule. The chlorine atom introduces an electron-withdrawing effect, which can enhance the binding affinity of the compound to its target. The methoxy group, on the other hand, adds hydrophilicity and may improve the compound's solubility in aqueous environments.

Recent studies have highlighted the potential of this compound as a modulator of certain biological pathways. For instance, research has shown that it exhibits inhibitory activity against specific kinases, which are key players in various cellular processes such as cell proliferation, differentiation, and apoptosis. Kinase inhibitors are of great interest in oncology due to their potential to inhibit tumor growth and metastasis.

In addition to its kinase inhibitory activity, this compound has also been investigated for its potential role in modulating other therapeutic targets. For example, it has been shown to interact with GPCRs, which are involved in a wide range of physiological processes including neurotransmission, immune response, and cardiovascular function. The ability of this compound to target multiple pathways makes it a promising candidate for multi-target drug design.

The synthesis of 4-{1-(3-chloro-4-methoxybenzenesulfonyl)piperidin-4-ylmethoxy}-6-methylpyrimidine involves a series of well-established organic reactions. These include nucleophilic aromatic substitution, coupling reactions, and oxidation steps. The synthesis process requires careful optimization to ensure high yields and purity of the final product.

One of the key challenges in developing this compound into a therapeutic agent is optimizing its pharmacokinetic properties. Despite its promising biological activity, early studies have indicated that it may have limited bioavailability due to poor solubility and rapid metabolism. To address these issues, researchers have explored various strategies such as prodrug design, formulation optimization, and structural modifications to enhance its stability and absorption.

In terms of safety profile, preliminary toxicological studies suggest that this compound exhibits low toxicity at therapeutic doses. However, further studies are required to fully characterize its safety profile and assess its potential for long-term use.

Looking ahead, the development of this compound holds significant promise for advancing our understanding of complex biological systems and for discovering novel therapeutic agents. Its unique structure and diverse pharmacological activities make it an invaluable tool for researchers in academia and industry alike.